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Compound of Interest

Compound Name: Z-DL-Pro-OH

Cat. No.: B1267518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for Z-
DL-Pro-OH (N-Cbz-DL-proline). The following procedures are designed to ensure the safe and

compliant use of this compound in a laboratory setting.

Hazard Assessment and Personal Protective
Equipment (PPE)
While the Safety Data Sheet (SDS) for the related compound N-Cbz-L-proline does not classify

it as a hazardous substance under OSHA 2012 standards, it is prudent to handle Z-DL-Pro-OH
with a comprehensive PPE strategy as its toxicological properties have not been fully

investigated.[1][2] Always handle this compound as if it were potentially irritating to the eyes,

skin, and respiratory tract.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards.

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant nitrile

gloves.

Prevents direct skin contact

with the compound. Gloves

should be inspected before

use and replaced immediately

if contaminated.

Body Protection
A standard laboratory coat,

fully buttoned.

Protects skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of dust

particles.

Footwear
Closed-toe shoes that fully

cover the foot.

Standard laboratory policy to

protect against spills and

falling objects.

Step-by-Step Handling and Operational Plan
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents, strong acids, and strong bases.[1]

Keep the container tightly closed when not in use.

Weighing and Aliquoting:
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All weighing and handling of the solid compound should be performed in a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.

Use dedicated spatulas and weighing papers.

Clean the balance and surrounding surfaces thoroughly after use.

Solution Preparation:

When dissolving the solid, add the solvent to the pre-weighed Z-DL-Pro-OH slowly to avoid

splashing.

If the solvent is volatile, ensure the preparation is conducted within a fume hood.

Emergency Procedures
In Case of a Spill:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Assess the Spill: For a small, contained spill of the solid powder, trained laboratory personnel

can manage the cleanup.

Don Appropriate PPE: Before cleaning, ensure you are wearing the recommended PPE.

Cleanup Procedure:

Gently cover the spill with damp paper towels to avoid generating dust.[3]

Carefully sweep the material into a designated waste container.[3] Avoid dry sweeping

which can create airborne dust.[4]

Decontaminate the spill area with soap and water.

Waste Disposal: Collect all contaminated materials (paper towels, gloves, etc.) in a sealed

bag and dispose of it as chemical waste.
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Reporting: Report the incident to your laboratory supervisor and institutional Environmental

Health and Safety (EHS) department.

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.

[5][6][7] Seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water.[8]

If irritation persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if respiratory symptoms develop.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and drink 2-4 cupfuls of water or milk.[1]

Seek immediate medical attention.

Disposal Plan
Z-DL-Pro-OH is not classified as a federally regulated hazardous waste.[1] However, all

chemical waste must be disposed of in accordance with institutional and local regulations.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all solid waste Z-DL-Pro-OH and any materials contaminated with it (e.g., weighing

paper, gloves, paper towels from spill cleanup) in a dedicated, clearly labeled, and

sealable container.

The label should include the full chemical name: "Z-DL-Pro-OH (N-Cbz-DL-proline)" and

indicate that it is "Non-Hazardous Chemical Waste."
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Waste Segregation: Do not mix this waste with other waste streams, especially not with

hazardous materials.

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area until it is collected by your institution's EHS department.

Empty Containers: "RCRA Empty" containers (no freestanding liquid and no more than 3%

by weight of the total capacity of the container remains) can typically be disposed of in the

regular trash after the label has been defaced.[2] However, it is prudent to consult your

institution's specific guidelines for empty container disposal.[1][9]

Workflow for Safe Handling of Z-DL-Pro-OH
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Workflow for Safe Handling of Z-DL-Pro-OH
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Caption: Workflow from receiving Z-DL-Pro-OH to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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